BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 11-
Tricosene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11-Tricosene

Cat. No.: B1239029

Essential Safety and Handling Guide for 11-
Tricosene

This guide provides crucial safety, handling, and disposal protocols for 11-Tricosene, designed
for laboratory and research professionals. Adherence to these procedures is vital for ensuring
personal safety and maintaining a secure research environment.

Physicochemical and Hazard Data

A summary of key quantitative data for 11-Tricosene is presented below. This information is
essential for understanding its physical characteristics and for conducting a thorough risk
assessment before handling.
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Property Value Source
Molecular Formula Ca23Has [1112][3]
Molecular Weight 322.6 g/mol [11[2][3]
Appearance Colorless to pale amber liquid [1]
Boiling Point 399.4°C at 760 mmHg [1]
Density 0.802 g/cm? [1]
Vapor Density 11.47 [4]

Insoluble in water (4 x 10-¢

N mg/L at 25°C); Soluble in
Solubility ] ) [1]
organic solvents like hexane

and ether.
Flash Point >110°C/>230 °F [4]
Occupational Exposure Limits )

Not established [41[5]

(OEL)

Personal Protective Equipment (PPE)

While some safety data sheets (SDS) for isomers suggest 11-Tricosene is not a skin irritant,
others indicate it may cause an allergic skin reaction.[4][6] Therefore, a cautious approach is
recommended. The following PPE is mandatory to minimize exposure and ensure safety during
handling.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.evitachem.com/product/evt-1572348
https://wap.guidechem.com/msds/52078-56-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/5356790
https://www.evitachem.com/product/evt-1572348
https://wap.guidechem.com/msds/52078-56-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/5356790
https://www.evitachem.com/product/evt-1572348
https://www.evitachem.com/product/evt-1572348
https://www.evitachem.com/product/evt-1572348
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.evitachem.com/product/evt-1572348
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR7145.pdf
https://www.benchchem.com/product/b1239029?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL09615&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/13236m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Required PPE

Specifications and Best
Practices

Eye & Face Protection

Safety glasses with side

shields or chemical goggles.

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[4] Contact
lenses can absorb irritants and
should be avoided.[5] A face
shield may be required for
splash hazards.[7][8]

Hand Protection

Chemical-resistant, unlined

gloves.

Suitable materials include
nitrile, neoprene, or rubber.[7]
[8] Avoid latex gloves.[8] For
prolonged contact, use gloves
with a breakthrough time
greater than 240 minutes.[5]
Inspect gloves before use and
use proper removal technique

to avoid skin contact.[9]

Body Protection

Long-sleeved lab coat or

chemical-resistant coveralls.

Provides a barrier against
incidental skin contact.[4][5]
For tasks with a higher risk of
splashing, a chemical-resistant

apron is recommended.[8]

Respiratory Protection

Not typically required under
normal use with adequate

ventilation.

Use in a well-ventilated area.
[5][10] If aerosols or mists are
generated or ventilation is
poor, a NIOSH-approved

respirator may be necessary.

[9]

Operational and Disposal Plan

A systematic approach to handling and disposal is critical. The following procedural steps

provide a clear workflow for managing 11-Tricosene in the laboratory.
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Experimental Protocol: Safe Handling Workflow

e Preparation and Planning:

[e]

Review the Safety Data Sheet (SDS) before starting work.

o

Ensure a chemical spill kit is readily accessible.

[¢]

Verify that an eyewash station and safety shower are operational and unobstructed.[10]

[e]

Delineate a specific handling area and ensure it is clean and uncluttered.

e Handling Procedure:

o Work in a well-ventilated area, such as a chemical fume hood, to keep airborne
concentrations low.[10]

o Don all required PPE as specified in the table above.

o Avoid direct contact with skin and eyes.[2]

o When not in use, keep containers tightly sealed to prevent leaks or spills.[5]

o Practice good occupational hygiene: do not eat, drink, or smoke in the handling area.[5]
Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the workday.[5][6]

e Spill Management:

o In case of a small spill, absorb the material with an inert, non-combustible absorbent such
as sand, earth, or vermiculite.[10]

o Collect the absorbed material and place it into a suitable, labeled, and closed container for
disposal.[2][5]

o For large spills, evacuate personnel to a safe area and ensure adequate ventilation.[2]

e Disposal Plan:
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o Dispose of 11-Tricosene waste and contaminated materials through a licensed
professional waste disposal service.[9]

o Do not allow the product to enter drains or waterways.[2]

o Contaminated packaging should be disposed of as unused product.[9]

Emergency First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[4]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. If skin irritation or a rash occurs, get medical advice.[4][5][11]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
medical attention.[4][10]

e Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person and consult a physician.[2][9]

Workflow Visualization

The following diagram illustrates the standard operating procedure for safely handling 11-
Tricosene, from initial preparation to final disposal.
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Safe Handling Workflow for 11-Tricosene
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Caption: Standard operating procedure for handling 11-Tricosene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 11-
Tricosene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239029#personal-protective-equipment-for-
handling-11-tricosene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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